Cas no 898750-25-9 (3-[3-(3-chloro-5-fluorophenyl)propanoyl]benzonitrile)

• Product Name: 3-[3-(3-chloro-5-fluorophenyl)propanoyl]benzonitrile
• CAS No: 898750-25-9
• MF: C₁₆H₁₁ClFNO
• MW: 287.716046571732
• CID: 1945160
• PubChem ID: 24726548
• Update Time: 2025-10-29

3-[3-(3-chloro-5-fluorophenyl)propanoyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-chloro-5-fluorophenyl)propanoyl]benzonitrile
• 3-(3-CHLORO-5-FLUOROPHENYL)-3'-CYANOPROPIOPHENONE
• CTK5G3676
• AG-H-63427
• KB-177693
• MFCD03843927
• AKOS016022227
• DTXSID80644941
• 898750-25-9

• MDL： MFCD03843927
• Inchi： 1S/C16H11ClFNO/c17-14-7-11(8-15(18)9-14)4-5-16(20)13-3-1-2-12(6-13)10-19/h1-3,6-9H,4-5H2
• InChI Key： GUUBEFBRCSMWRI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC=C(C#N)C=1)=O)F

Computed Properties

• Exact Mass: 287.05100
• Monoisotopic Mass: 287.0513198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 4.16628

Additional information on 3-[3-(3-chloro-5-fluorophenyl)propanoyl]benzonitrile

3-[3-(3-chloro-5-fluorophenyl)propanoyl]benzonitrile: A Comprehensive Overview

The compound with CAS No 898750-25-9, commonly referred to as 3-[3-(3-chloro-5-fluorophenyl)propanoyl]benzonitrile, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural research. This compound is characterized by its unique structure, which combines a benzonitrile group with a substituted propanoyl chain, making it a versatile building block for various applications.

The molecular structure of this compound is defined by the presence of a benzonitrile moiety at the 3-position of a benzene ring, which is further substituted with a propanoyl group. This propanoyl group is itself attached to a 3-chloro-5-fluorophenyl ring, introducing significant electronic and steric effects into the molecule. The combination of these groups results in a compound with unique electronic properties, making it an attractive candidate for various research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its ability to act as a building block for constructing novel π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of electron-withdrawing groups like the cyano group and halogen atoms in the molecule enhances its electronic properties, making it suitable for these applications.

In addition to its role in materials science, this compound has also been investigated for its potential in drug discovery. The substitution pattern on the benzene rings allows for fine-tuning of pharmacokinetic properties, making it a promising candidate for designing bioactive molecules. Recent research has focused on its ability to modulate specific biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in various therapeutic areas including oncology and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenylpropanoyl group. This is followed by coupling reactions to attach the benzonitrile moiety. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for both laboratory research and industrial scale-up.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These computational studies have been instrumental in guiding experimental efforts and optimizing its use in various applications.

Looking ahead, the versatility of this compound suggests that it will continue to play a pivotal role in diverse research areas. Its unique combination of electronic properties and structural flexibility makes it an ideal candidate for exploring new frontiers in organic electronics, drug discovery, and materials science. As research progresses, we can expect even more innovative applications to emerge from this fascinating molecule.